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Compound of Interest

Compound Name: EG1

Cat. No.: B1671134

Disclaimer: For the purposes of this document, "EG1" is assumed to be Ethylene Glycol (CAS
Number: 107-21-1), a common laboratory chemical.[1][2][3] It is imperative to confirm the
identity of any unknown chemical before handling and disposal. This guide is intended for
researchers, scientists, and drug development professionals and provides essential safety and
logistical information for the proper disposal of Ethylene Glycol.

Ethylene glycol is a colorless, odorless, viscous liquid with a sweet taste.[1] While it is
biodegradable, it is harmful if swallowed and can cause damage to organs, particularly the
kidneys, through prolonged or repeated exposure.[1][4][5][6] Proper disposal is crucial to
protect human health and the environment.

Immediate Safety and Handling

Before handling EG1, it is essential to be familiar with its hazards. Ingestion is the primary route
of acute toxicity and can lead to central nervous system depression, cardiopulmonary effects,
and severe kidney damage.[7] Skin and eye contact can cause irritation.[8][9]

Personal Protective Equipment (PPE):
e Gloves: Wear chemically resistant gloves.
o Eye Protection: Safety glasses or goggles are required.

e Lab Coat: A standard lab coat should be worn.
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Quantitative Data Summary

Property Value Reference
CAS Number 107-21-1 [1][2][3]
Molecular Formula C2H602 [1]

Boiling Point 197.3 °C (387.1 °F) [1]

Flash Point 111 °C (231.8 °F) [3]

Oral LD50 (Human) 1,600 mg/kg [1]

Health: 2, Flammaubility: 1,

NFPA 704 Ratings o
Reactivity: 0

Experimental Protocols

Waste Characterization Protocol:

« ldentification: Confirm the waste material is EG1 (Ethylene Glycol). If the identity is
uncertain, it must be treated as an unknown hazardous waste.

o Contamination Assessment: Determine if the EG1 waste is mixed with other chemicals.
Mixed waste must be treated according to the hazards of all components.

o Hazard Classification: Based on regulations, pure EG1 waste is typically classified as a non-
hazardous waste for disposal purposes in some jurisdictions, but it is the generator's
responsibility to make the final determination. However, due to its toxicity, it should not be
disposed of down the drain.[10] Used antifreeze containing ethylene glycol may be
considered hazardous waste due to the presence of heavy metals.[11][12]

Step-by-Step Disposal Plan
» Waste Collection:
o Collect waste EG1 in a dedicated, properly labeled container. The container must be made

of a compatible material (e.qg., high-density polyethylene) and have a secure, leak-proof
lid.
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o The label should clearly state "Waste Ethylene Glycol" and include the hazard
communication pictogram for "Health Hazard".[1]

o Waste Storage:

o Store the waste container in a designated satellite accumulation area (SAA) or a central
hazardous waste storage area.

o The storage area should be cool, dry, and well-ventilated.
o Keep the container tightly closed when not in use.[2]
e Waste Disposal Request:

o Once the container is full, or if it has been in storage for a predetermined amount of time,
arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor.

o Do not pour EG1 down the drain.[11] While biodegradable, it can disrupt wastewater
treatment processes.[13]

e Record Keeping:
o Maintain a log of the amount of waste EG1 generated and the date of disposal.

Spill and Emergency Procedures

e Small Spills:

o

Alert personnel in the immediate area.

[¢]

Wear appropriate PPE.

[¢]

Contain the spill with an absorbent material (e.g., sand, vermiculite).

o

Collect the absorbed material into a labeled container for hazardous waste disposal.

o

Clean the spill area with soap and water.
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e Large Spills:
o Evacuate the area.

o Contact your institution's EHS or emergency response team immediately.

EG1 Disposal Workflow
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EG1 Disposal Workflow

Start: EG1 Waste Generated

Identify Waste as EG1

Is the waste pure EG1?

Collect in a labeled container
listing all components

Collect in a labeled
'Waste Ethylene Glycol' container

Small Spill:
Absorb and collect for disposal

Large Spill:
Evacuate and call EHS

4._______

Store in designated
Satellite Accumulation Area

Request disposal through EHS
or licensed contractor

Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of EG1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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